4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde

• IUPAC Name: 2-chloro-5-methoxy-4-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C15H13ClO3/c1-18-14-7-12(9-17)13(16)8-15(14)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: CBCMEBJXAPFXBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)Cl)OCC2=CC=CC=C2
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol

Description

4-(Benzyloxy)-2-chloro-5-methoxybenzaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and future directions have been studied extensively.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, this compound may induce apoptosis, which is a process that leads to the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde has both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation. Physiologically, this compound has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde in lab experiments is its potential applications in the treatment of cancer. Additionally, this compound is relatively easy to synthesize, which makes it accessible for research purposes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde. One potential direction is to study its use in combination with other compounds for the treatment of cancer. Additionally, further studies are needed to fully understand its mechanism of action, which could lead to the development of more effective cancer treatments. Finally, this compound could be studied for its potential use in other fields, such as materials science or organic chemistry.

Synthesis Methods

The synthesis of 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde can be achieved using different methods. One of the most common methods involves the reaction of 2-chloro-5-methoxybenzaldehyde with benzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

4-(Benzyloxy)-2-chloro-5-methoxybenzaldehyde has been used in various scientific research applications. For instance, it has been used as a building block in the synthesis of other compounds with potential biological activities. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the proliferation of cancer cells in vitro.